Cas no 1040638-18-3 (N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-methylpropane-1-sulfonamide)

• Product Name: N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-methylpropane-1-sulfonamide
• CAS No: 1040638-18-3
• MF: C₁₆H₂₂N₂O₃S
• MW: 322.422482967377
• CID: 6303082
• PubChem ID: 25852867
• Update Time: 2025-11-01

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-methylpropane-1-sulfonamide
• 1040638-18-3
• N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-2-methylpropane-1-sulfonamide
• F5099-0693
• AKOS024498386
• N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-methylpropane-1-sulfonamide

• Inchi： 1S/C16H22N2O3S/c1-11(2)10-22(20,21)17-14-6-5-12-7-8-18(15(12)9-14)16(19)13-3-4-13/h5-6,9,11,13,17H,3-4,7-8,10H2,1-2H3
• InChI Key： QTEBMBWBCRSVFN-UHFFFAOYSA-N
• SMILES： S(CC(C)C)(NC1C=CC2CCN(C=2C=1)C(C1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 322.13511374g/mol
• Monoisotopic Mass: 322.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-methylpropane-1-sulfonamide

Research Briefing on N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-methylpropane-1-sulfonamide (CAS: 1040638-18-3)

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-methylpropane-1-sulfonamide (CAS: 1040638-18-3) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique indole and sulfonamide moieties, has shown promising potential in modulating specific biological pathways, particularly in the context of inflammation and oncology. Recent studies have explored its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further drug development.

The structural features of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-methylpropane-1-sulfonamide include a cyclopropanecarbonyl group attached to a dihydroindole core, coupled with a 2-methylpropane-1-sulfonamide side chain. This configuration imparts distinct physicochemical properties, such as enhanced solubility and metabolic stability, which are critical for its bioavailability and therapeutic application. Recent synthetic efforts have focused on optimizing the yield and purity of this compound, with advancements in green chemistry approaches reducing the environmental impact of its production.

In vitro and in vivo studies have demonstrated that N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-methylpropane-1-sulfonamide exhibits potent inhibitory effects on key inflammatory mediators, including cyclooxygenase-2 (COX-2) and interleukin-6 (IL-6). These findings suggest its potential utility in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that the compound may interfere with oncogenic signaling pathways, particularly those involving the PI3K/AKT/mTOR axis, highlighting its dual therapeutic potential.

Pharmacokinetic evaluations of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-methylpropane-1-sulfonamide reveal favorable absorption and distribution profiles, with a half-life conducive to once-daily dosing. However, challenges remain in optimizing its metabolic clearance to minimize potential drug-drug interactions. Ongoing research is exploring structural analogs to enhance its selectivity and reduce off-target effects, with computational modeling playing a pivotal role in these efforts.

The therapeutic landscape for N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-methylpropane-1-sulfonamide is rapidly evolving, with several preclinical trials underway to assess its efficacy in combination therapies. For instance, synergistic effects have been observed when co-administered with checkpoint inhibitors in murine cancer models, suggesting a role in immuno-oncology. These findings underscore the compound's versatility and its potential to address unmet medical needs in both inflammatory and neoplastic diseases.

In conclusion, N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-2-methylpropane-1-sulfonamide represents a promising scaffold for drug development, with its multifaceted biological activities and favorable pharmacokinetic properties. Future research should focus on advancing its clinical translation, addressing remaining challenges in metabolism and toxicity, and exploring its broader therapeutic applications. The compound's unique chemical structure and mechanistic insights position it as a valuable asset in the ongoing quest for innovative therapies in chemical biology and medicine.